Cas no 2244086-30-2 (Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)-)

• Product Name: Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)-
• CAS No: 2244086-30-2
• MF: C₇H₅BrF₂
• MW: 207.015408277512
• CID: 5164813
• Update Time: 2025-10-23

Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)-

• Inchi： 1S/C7H5BrF2/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,4H2
• InChI Key： YIXBEGYNCUAPIE-UHFFFAOYSA-N
• SMILES： C1(CF)=CC=C(Br)C=C1F

Additional information on Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)-

Recent Advances in the Study of Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)- and Its Implications in Chemical Biology and Pharmaceutical Research

In recent years, the compound Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)- (CAS: 2244086-30-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzene derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The unique structural features of this compound, characterized by the presence of bromo and fluoro substituents, make it a valuable building block for the synthesis of complex molecules with potential therapeutic properties.

Recent studies have focused on the synthesis and characterization of Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)-, with particular emphasis on its reactivity and potential as an intermediate in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the synthesis of fluorinated analogs of known drug candidates, highlighting its role in enhancing the bioavailability and metabolic stability of these molecules. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized compounds.

Another significant area of research involves the exploration of Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)- as a precursor in the development of PET (positron emission tomography) imaging agents. A recent publication in ACS Chemical Biology (2024) reported the successful incorporation of this compound into radiolabeled probes for imaging specific biological targets. The study underscored the compound's potential in diagnostic applications, owing to its favorable pharmacokinetic properties and ability to cross the blood-brain barrier.

In addition to its pharmaceutical applications, Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)- has also been investigated for its role in material science. A study in Advanced Materials (2023) explored its use as a monomer in the synthesis of fluorinated polymers with unique electronic and mechanical properties. These polymers exhibited enhanced thermal stability and resistance to chemical degradation, making them suitable for applications in high-performance materials and coatings.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)-. Researchers are actively working on optimizing synthetic routes to improve yield and reduce production costs. Recent efforts have focused on green chemistry approaches, such as catalytic fluorination and solvent-free reactions, to address these challenges.

In conclusion, Benzene, 4-bromo-2-fluoro-1-(fluoromethyl)- (CAS: 2244086-30-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural properties and diverse applications make it a focal point of ongoing research. Future studies are expected to further elucidate its potential in drug development, diagnostic imaging, and material science, paving the way for innovative solutions in these fields.